batatasin III batatasin III Batatasin III is a stilbenoid.
batatasin III is a natural product found in Coelogyne elata, Dendrobium draconis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 56684-87-8
VCID: VC21221729
InChI: InChI=1S/C15H16O3/c1-18-15-9-12(8-14(17)10-15)6-5-11-3-2-4-13(16)7-11/h2-4,7-10,16-17H,5-6H2,1H3
SMILES: COC1=CC(=CC(=C1)O)CCC2=CC(=CC=C2)O
Molecular Formula: C15H16O3
Molecular Weight: 244.28 g/mol

batatasin III

CAS No.: 56684-87-8

Cat. No.: VC21221729

Molecular Formula: C15H16O3

Molecular Weight: 244.28 g/mol

* For research use only. Not for human or veterinary use.

batatasin III - 56684-87-8

Specification

Description Batatasin III is a stilbenoid.
batatasin III is a natural product found in Coelogyne elata, Dendrobium draconis, and other organisms with data available.
CAS No. 56684-87-8
Molecular Formula C15H16O3
Molecular Weight 244.28 g/mol
IUPAC Name 3-[2-(3-hydroxyphenyl)ethyl]-5-methoxyphenol
Standard InChI InChI=1S/C15H16O3/c1-18-15-9-12(8-14(17)10-15)6-5-11-3-2-4-13(16)7-11/h2-4,7-10,16-17H,5-6H2,1H3
Standard InChI Key VYQXIUVIYICVCM-UHFFFAOYSA-N
SMILES COC1=CC(=CC(=C1)O)CCC2=CC(=CC=C2)O
Canonical SMILES COC1=CC(=CC(=C1)O)CCC2=CC(=CC=C2)O
Appearance Powder
Melting Point 93.5 - 94.5 °C

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